Cas no 1428352-56-0 (N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide)

• Product Name: N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• CAS No: 1428352-56-0
• MF: C₁₃H₁₂BrN₃O₂
• MW: 322.15728187561
• CID: 6011523
• PubChem ID: 71789314
• Update Time: 2025-08-02

N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• N-(3-bromophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• CHEMBL5012692
• AKOS024539119
• F6211-0173
• N-(3-BROMOPHENYL)-5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-2-CARBOXAMIDE
• 1428352-56-0
• VU0537072-1

• Inchi： 1S/C13H12BrN3O2/c14-9-3-1-4-10(7-9)15-13(18)11-8-12-17(16-11)5-2-6-19-12/h1,3-4,7-8H,2,5-6H2,(H,15,18)
• InChI Key： RKCBUZRWGVHJMD-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(NC3=CC=CC(Br)=C3)=O)C=C12

Computed Properties

• Exact Mass: 321.01129g/mol
• Monoisotopic Mass: 321.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-bromophenyl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide

Research Brief on N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS: 1428352-56-0)

N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS: 1428352-56-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyrazolo-oxazine class, which is known for its diverse pharmacological activities. Recent studies have focused on its potential as a therapeutic agent, particularly in the context of kinase inhibition and anti-inflammatory applications. The unique structural features of this molecule, including the bromophenyl and pyrazolo-oxazine moieties, contribute to its biological activity and make it a promising candidate for further drug development.

Recent research has elucidated the synthesis and characterization of N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide, with a focus on optimizing its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure. Additionally, computational modeling studies have provided insights into its binding affinity with specific kinase targets, suggesting potential applications in oncology and inflammatory diseases. The compound's pharmacokinetic properties, including solubility and metabolic stability, are currently under investigation to assess its suitability for in vivo studies.

In vitro studies have demonstrated that N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide exhibits potent inhibitory activity against several kinases implicated in cancer progression. Notably, it has shown selective inhibition of certain isoforms, which could reduce off-target effects and improve therapeutic efficacy. Preliminary data also indicate anti-inflammatory effects, possibly mediated through the modulation of cytokine production. These findings highlight the compound's dual potential as both an anticancer and anti-inflammatory agent, warranting further preclinical evaluation.

Despite these promising results, challenges remain in the development of N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide as a drug candidate. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in subsequent studies. Researchers are exploring various derivatives and prodrug strategies to enhance its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, N-(3-bromophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide represents a promising avenue for drug discovery, with potential applications in oncology and inflammation. Continued research is essential to fully understand its mechanism of action and optimize its therapeutic potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.